Cas no 34184-82-2 (21-Desacetoxy Anecortave)
21-Desacetoxy Anecortave structure
Product Name:21-Desacetoxy Anecortave
CAS No:34184-82-2
MF:C21H28O3
MW:328.445226669312
CID:313754
PubChem ID:118138
Update Time:2025-04-19
21-Desacetoxy Anecortave Chemical and Physical Properties
Names and Identifiers
-
- Pregna-4,9(11)-diene-3,20-dione,17-hydroxy-
- 17-Hydroxypregna-4,9(11)-diene-3,20-dione
- (8S,10S,13S,14S,17R)-17-acetyl-17-hydroxy-10,13-dimethyl-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
- 21-Desacetoxy Anecortave
- 17&alpha
- 17-Hydroxypregn-4,9(11)-dien-3,20-dione
- Pregn-4,9(11)-diene-3,20-dione, 17-hydroxy-
- DTXSID80187782
- EC 251-868-4
- NS00004229
- 17alpha-Hydroxypregna-4,9(11)-diene-3,20-dione
- SCHEMBL143000
- 34184-82-2
- EINECS 251-868-4
- ARJWMUSCDIJFLB-GVVDHYSOSA-N
-
- Inchi: 1S/C21H28O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h7,12,16,18,24H,4-6,8-11H2,1-3H3/t16-,18+,19+,20+,21+/m1/s1
- InChI Key: ARJWMUSCDIJFLB-GVVDHYSOSA-N
- SMILES: O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)C3=CC[C@@]21C)=O
Computed Properties
- Exact Mass: 328.20394
- Monoisotopic Mass: 328.204
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.17
- Boiling Point: 497.5°Cat760mmHg
- Flash Point: 268.8°C
- Refractive Index: 1.576
- PSA: 54.37
21-Desacetoxy Anecortave Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D281865-10mg |
21-Desacetoxy Anecortave |
34184-82-2 | 10mg |
$207.00 | 2023-05-18 | ||
| TRC | D281865-25mg |
21-Desacetoxy Anecortave |
34184-82-2 | 25mg |
$460.00 | 2023-05-18 | ||
| TRC | D281865-50mg |
21-Desacetoxy Anecortave |
34184-82-2 | 50mg |
$856.00 | 2023-05-18 | ||
| TRC | D281865-100mg |
21-Desacetoxy Anecortave |
34184-82-2 | 100mg |
$ 1200.00 | 2023-09-08 |
21-Desacetoxy Anecortave Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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